![molecular formula C22H21ClFN3OS B2682383 (7-(2-chlorophenyl)-1,4-thiazepan-4-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone CAS No. 1797289-57-6](/img/structure/B2682383.png)
(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone
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Description
(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C22H21ClFN3OS and its molecular weight is 429.94. The purity is usually 95%.
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Scientific Research Applications
Environmental Exposure and Human Health
Exposure to Environmental Phenols and Parabens
Research has identified widespread exposure to environmental phenols and parabens, including compounds structurally related to benzophenones, among different populations. Studies have investigated the urinary concentrations of these compounds in pregnant women and children, indicating potential health implications due to their endocrine-disrupting capabilities. For instance, research conducted by Mortensen et al. (2014) explored the exposure to benzophenone-3, bisphenol A (BPA), triclosan, and parabens among pregnant women, revealing significant racial/ethnic differences in exposure levels. These findings underscore the need for further investigation into the health impacts of chronic exposure to these compounds, particularly among vulnerable populations such as pregnant women and children (Mortensen et al., 2014).
Pharmacokinetics and Drug Metabolism
Metabolism of Psychoactive Substances
The metabolism and pharmacokinetics of various psychoactive substances have been studied to understand their effects on human health better. For example, Renzulli et al. (2011) investigated the disposition and metabolism of SB-649868, a novel orexin receptor antagonist, in humans. The study found that the compound and its metabolites were primarily excreted via feces, with a notable portion undergoing metabolism to form more slowly cleared metabolites, indicating the complexity of drug metabolism and its implications for therapeutic use (Renzulli et al., 2011).
properties
IUPAC Name |
[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClFN3OS/c1-26-20(14-19(25-26)15-6-8-16(24)9-7-15)22(28)27-11-10-21(29-13-12-27)17-4-2-3-5-18(17)23/h2-9,14,21H,10-13H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKQUBHFGUEPMH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)N3CCC(SCC3)C4=CC=CC=C4Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClFN3OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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